Cas no 889942-34-1 (1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester
• CAS No: 889942-34-1
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 714309
• PubChem ID: 44890828
• Update Time: 2025-04-19

1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester
• 1-BOC-2-AMINO-AZETIDINE
• tert-butyl 2-azanylazetidine-1-carboxylate
• AKOS006284274
• SCHEMBL2937854
• tert-butyl 2-aminoazetidine-1-carboxylate
• A843032
• 889942-34-1
• BCP25446
• AMY4267
• AC-9181
• SB51304
• DTXSID90661346
• 2-amino-1-azetidinecarboxylic acid tert-butyl ester
• tert-butyl2-aminoazetidine-1-carboxylate

• Inchi： 1S/C8H16N2O2/c1-8(2,3)12-7(11)10-5-4-6(10)9/h6H,4-5,9H2,1-3H3
• InChI Key： BAKFOMLJJXOWFU-UHFFFAOYSA-N
• SMILES： O(C(N1CCC1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.121
• Monoisotopic Mass: 172.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Density: 1.098
• Boiling Point: 236.6°C at 760 mmHg
• Flash Point: 96.9°C
• Refractive Index: 1.495